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Compound of Interest

Compound Name: (s)-2-Phenylpropanal

Cat. No.: B3041673

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for (s)-2-Phenylpropanal, including operational and disposal plans.

(s)-2-Phenylpropanal, also known as 2-Phenylpropionaldehyde, is a liquid with a fresh, green,
floral odor used in flavors and fragrances.[1][2] While it has applications in various industries, it
is also a hazardous substance that requires careful handling to mitigate risks.[3]

Hazard Identification and Personal Protective Equipment
(PPE)

(s)-2-Phenylpropanal is classified as an irritant and can cause skin, eye, and respiratory
irritation.[2][4] In case of contact with eyes, it is advised to rinse immediately with plenty of
water and seek medical advice.[2] It may also cause lung damage if swallowed.[3] Therefore,
adherence to proper PPE protocols is crucial.

Recommended Personal Protective Equipment:

o Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989
standard are required.[5] A face shield may be necessary when there is a risk of splashing.

[5]

o Hand Protection: Chemical-resistant gloves are mandatory. Disposable nitrile gloves offer
short-term protection against a broad range of chemicals.[5] For more specific applications,
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consulting the glove manufacturer's resistance guide is recommended.[5]

o Respiratory Protection: Use a respirator with a type ABEK (EN14387) filter in well-ventilated

areas, especially when dealing with vapors or aerosols.[1][3] If engineering controls are

insufficient to maintain exposure below permissible limits, a respirator is required.[5]

o Body Protection: Wear a lab coat, long pants, and closed-toe shoes to cover as much skin as

possible.[5] For tasks with a higher risk of splashing, a chemical-resistant apron or suit

should be worn.[6]

Quantitative Data Summary

The following table summarizes key quantitative data for (s)-2-Phenylpropanal to facilitate

easy reference and comparison.

Property Value Source
Molecular Formula C9H100 [718]
Molecular Weight 134.17 g/mol [819]
Appearance .Cleiar colorless to yellowish 210]
liquid
Boiling Point 92-94 °C at 12 mmHg [1112]
Flash Point 79 °C (174.2 °F) [1]
Density 1.002 g/mL at 25 °C [1112]
Refractive Index n20/D 1.517 [11[2]
Oral LD50 (rat) 2800 mg/kg [11]
Dermal LD50 (rabbit) > 5000 mg/kg [11]

Experimental Protocols: Handling and Disposal

Proper handling and disposal procedures are critical to ensure laboratory safety and

environmental protection.
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Safe Handling and Storage Protocol

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.
Ensure the container is properly labeled.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials and
sources of ignition.[3] The recommended storage temperature is 2-8°C.[1] Keep the
container tightly closed.

e Handling:

o Always work in a well-ventilated area, preferably in a chemical fume hood.[3]

[e]

Avoid all personal contact, including inhalation of vapors.[3]

o

Wear the appropriate PPE as detailed above.

[¢]

Do not eat, drink, or smoke in the handling area.[3]

o

Use spark-proof tools and explosion-proof equipment if necessary.[12]

e Spill Response:

o

In case of a spill, evacuate the area and remove all ignition sources.[12]

Ventilate the area.

[¢]

[¢]

Contain the spill using an inert absorbent material (e.g., sand, earth).

[e]

Collect the absorbed material into a suitable, labeled container for disposal.[3]

o

Wash the spill area thoroughly.[3]

[¢]

Prevent runoff from entering drains.[3]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.
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e Chemical Waste:

o Collect unused (s)-2-Phenylpropanal and any contaminated solutions in a clearly labeled,
sealed, and appropriate waste container.

o Do not mix with other waste streams unless compatibility is confirmed.
o Contaminated Materials:

o All disposable PPE (gloves, etc.), absorbent materials from spills, and any other
contaminated lab supplies must be collected in a designated, labeled hazardous waste
container.[3]

o Waste Pickup:

o Arrange for a licensed hazardous waste disposal company to collect the waste. Provide
them with a complete manifest of the waste contents.

Operational Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of (s)-2-
Phenylpropanal from receipt to disposal.
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Receiving
Inspect container for damage and proper labeling.

Secure Storage

Storage
Store at 2-8°C in a well-ventilated area.

Preparation

Handling
Work in a fume hood with appropriate PPE.
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Caption: Workflow for safe handling and disposal of (s)-2-Phenylpropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1.2-7xZ)L70€E4>7ILTFE | 295%, FCC, FG | Sigma-Aldrich [sigmaaldrich.com]

2. chembk.com [chembk.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. 2-Methyl-2-phenylpropanal | C10H120 | CID 283879 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 6. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]

e 7. cymitquimica.com [cymitquimica.com]

e 8. (s)-2-Phenylpropanal | C9H100 | CID 5478986 - PubChem [pubchem.ncbi.nim.nih.gov]
e 9. 2-Phenylpropanal | CO9H100 | CID 7146 - PubChem [pubchem.ncbi.nim.nih.gov]

e 10. solubilityofthings.com [solubilityofthings.com]

e 11. 2-phenyl propionaldehyde, 93-53-8 [thegoodscentscompany.com]

e 12. echemi.com [echemi.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
(s)-2-Phenylpropanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3041673#personal-protective-equipment-for-
handling-s-2-phenylpropanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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